2-(1H-benzimidazol-1-yl)-N-cyclopentylacetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-cyclopentylacetamide
• InChI: InChI=1S/C14H17N3O/c18-14(16-11-5-1-2-6-11)9-17-10-15-12-7-3-4-8-13(12)17/h3-4,7-8,10-11H,1-2,5-6,9H2,(H,16,18)
• InChI Key: ILKUPAPZDANCFK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C=NC3=CC=CC=C32
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

The compound “2-(1H-benzimidazol-1-yl)-N-cyclopentylacetamide” contains a benzimidazole moiety. Benzimidazole is a type of organic compound that is a fusion of benzene and imidazole. It’s a heterocyclic aromatic organic compound that is also known as azaindole, 3-azindole, benzoglyoxaline, 1,3-diazaindene, and 3-benzodiazole.

Molecular Structure Analysis

In general, the benzimidazole ring system can be inclined to the benzene ring. The exact molecular structure of “2-(1H-benzimidazol-1-yl)-N-cyclopentylacetamide” would need to be determined through experimental methods such as X-ray crystallography.

Chemical Reactions Analysis

The benzimidazole nucleus is an important pharmacophore in drug discovery, being a good bioisostere of naturally occurring nucleotides. This heterocycle may represent a type of privileged substructure which can interact with proteins and enzymes.

Safety and Hazards

The safety data sheet for a similar compound, 2-(1H-Benzimidazol-1-yl)acetic acid, indicates that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the importance of benzimidazole derivatives in drug discovery, it would be interesting to explore the potential applications of “2-(1H-benzimidazol-1-yl)-N-cyclopentylacetamide” in medicinal chemistry. Further studies could focus on its synthesis, characterization, and biological activity.